Cas no 922034-77-3 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylcyclohexanecarboxamide)

• Product Name: N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylcyclohexanecarboxamide
• CAS No: 922034-77-3
• MF: C₂₃H₃₆N₄O
• MW: 384.558145523071
• CID: 6416137
• PubChem ID: 44024580
• Update Time: 2025-10-28

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylcyclohexanecarboxamide
• AKOS024636299
• 922034-77-3
• N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)cyclohexanecarboxamide
• N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]cyclohexanecarboxamide
• F2291-0352
• N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(4-methyl-1-piperazinyl)ethyl]-

• Inchi： 1S/C23H36N4O/c1-25-12-14-27(15-13-25)22(17-24-23(28)18-6-4-3-5-7-18)19-8-9-21-20(16-19)10-11-26(21)2/h8-9,16,18,22H,3-7,10-15,17H2,1-2H3,(H,24,28)
• InChI Key： YOQJMFIDJOPOML-UHFFFAOYSA-N
• SMILES： C1(C(NCC(C2C=CC3=C(C=2)CCN3C)N2CCN(C)CC2)=O)CCCCC1

Computed Properties

• Exact Mass: 384.28891178g/mol
• Monoisotopic Mass: 384.28891178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 594.4±50.0 °C(Predicted)
• pka: 15.52±0.20(Predicted)

Additional information on N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylcyclohexanecarboxamide

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylcyclohexanecarboxamide (CAS No. 922034-77-3): An Overview of Its Structure, Properties, and Potential Applications

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylcyclohexanecarboxamide (CAS No. 922034-77-3) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 922034-77-3, is characterized by its intricate combination of aromatic and heterocyclic moieties, which contribute to its diverse biological activities and potential therapeutic applications.

The molecular formula of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylcyclohexanecarboxamide is C₂₅H₃₆N₄O, and it has a molecular weight of approximately 408.58 g/mol. The compound features a cyclohexane ring attached to an indole derivative and a piperazine moiety, which are key structural elements responsible for its pharmacological properties. The presence of these functional groups suggests that the compound may exhibit potent interactions with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylcyclohexanecarboxamide in several therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. The indole and piperazine moieties are known to interact with serotonin receptors (5-HT receptors) and dopamine receptors (D₁ and D₂), respectively. This dual-targeting ability makes the compound a potential candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylcyclohexanecarboxamide has shown promise in the field of oncology. Preclinical studies have demonstrated that the compound exhibits antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the modulation of cell cycle progression and apoptosis induction. These findings suggest that the compound may have potential as a novel anticancer agent.

The pharmacokinetic properties of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylcyclohexanecarboxamide have also been investigated. Studies have shown that the compound has favorable oral bioavailability and good tissue distribution, which are essential characteristics for a drug candidate. Additionally, the compound exhibits low toxicity in animal models, further supporting its potential for clinical development.

To further explore the therapeutic potential of N-2-(1-methyl-2,3-dihydro-1H-indol-5-y l)-2-(4-methylpiperazin - 1 - yl ) ethylcyclohexanecarboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, N - 2 - ( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) - 2 - ( 4 - methylpip erazin - 1 - yl ) ethylcyclohexanecarboxamide (CAS No . 9 2 0 3 4 - 7 7 - 3) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in both neurological disorders and oncology. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, this compound holds significant promise for improving patient outcomes in various medical conditions.